Methyl 5-bromo-4-cyclopropyl-1,3-thiazole-2-carboxylate

• IUPAC Name: methyl 5-bromo-4-cyclopropyl-1,3-thiazole-2-carboxylate
• InChI: InChI=1S/C8H8BrNO2S/c1-12-8(11)7-10-5(4-2-3-4)6(9)13-7/h4H,2-3H2,1H3
• InChI Key: RBNZKTFQPSBNCI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=C(S1)Br)C2CC2
• Molecular Formula: C8H8BrNO2S
• Molecular Weight: 262.13 g/mol
• CAS RN: 1314354-12-5

Description

“Methyl 5-bromo-4-cyclopropyl-1,3-thiazole-2-carboxylate” is an organic compound with a molecular formula of C8H8BrNO2S and a molecular weight of 262.13. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8BrNO2S/c1-12-8(11)7-10-5(4-2-3-4)6(9)13-7/h4H,2-3H2,1H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 262.13.

Scientific Research Applications

Novel Synthesis Techniques

Research has been conducted on novel synthetic methods for producing methyl thiazole carboxylates, which are chemically related to the specified compound. For instance, a study described a new synthesis approach for methyl 5-substituted thiazole-4-carboxylates using a reaction involving methyl 3-substituted 3-bromo-2-isocyanoacrylates with hydrogen sulfide, which could have relevance for synthesizing compounds with similar structural motifs (Yamada, Fukui, & Nunami, 1995).

Cyclisation and Nucleophilic Substitution Reactions

Another aspect of research focuses on cyclisation and nucleophilic substitution reactions involving thiazole derivatives. A study highlighted the synthesis of novel 2-amino-1,3-thiazole-5-carboxylates via ultrasonic and thermally mediated nucleophilic displacement of bromide from ethyl 2-bromo-1,3-thiazole-5-carboxylate (Baker & Williams, 2003). This demonstrates the versatility of thiazole derivatives in synthetic organic chemistry and their potential for generating diverse molecular structures.

Applications in Material Science

Thiazole derivatives have also been explored for their potential applications in material science. A study on thiazolium-ion based organic ionic liquids (OILs) indicates the utility of thiazole compounds in promoting chemical reactions, such as the benzoin condensation, which could have implications for catalysis and material synthesis (Davis & Forrester, 1999).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H303, H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.